Cas no 1314668-69-3 (1-(4-fluoro-3-methylphenyl)cyclobutane-1-carboxylic acid)
1314668-69-3 structure
Product Name:1-(4-fluoro-3-methylphenyl)cyclobutane-1-carboxylic acid
CAS No:1314668-69-3
MF:C12H13FO2
MW:208.228827238083
CID:2133299
PubChem ID:82611503
Update Time:2023-11-24
1-(4-fluoro-3-methylphenyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-fluoro-3-methylphenyl)cyclobutanecarboxylic acid
- CID 82611503
- Cyclobutanecarboxylic acid, 1-(4-fluoro-3-methylphenyl)-
- 1-(4-fluoro-3-methylphenyl)cyclobutane-1-carboxylic acid
-
- Inchi: 1S/C12H13FO2/c1-8-7-9(3-4-10(8)13)12(11(14)15)5-2-6-12/h3-4,7H,2,5-6H2,1H3,(H,14,15)
- InChI Key: XLXFYQLROWBQTM-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1C)C1(C(=O)O)CCC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 260
- Topological Polar Surface Area: 37.3
Experimental Properties
- Density: 1.251±0.06 g/cm3(Predicted)
- Boiling Point: 328.7±37.0 °C(Predicted)
- pka: 4.37±0.20(Predicted)
1-(4-fluoro-3-methylphenyl)cyclobutane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1833517-0.05g |
1-(4-fluoro-3-methylphenyl)cyclobutane-1-carboxylic acid |
1314668-69-3 | 0.05g |
$707.0 | 2023-09-19 | ||
| Enamine | EN300-1833517-0.1g |
1-(4-fluoro-3-methylphenyl)cyclobutane-1-carboxylic acid |
1314668-69-3 | 0.1g |
$741.0 | 2023-09-19 | ||
| Enamine | EN300-1833517-0.25g |
1-(4-fluoro-3-methylphenyl)cyclobutane-1-carboxylic acid |
1314668-69-3 | 0.25g |
$774.0 | 2023-09-19 | ||
| Enamine | EN300-1833517-0.5g |
1-(4-fluoro-3-methylphenyl)cyclobutane-1-carboxylic acid |
1314668-69-3 | 0.5g |
$809.0 | 2023-09-19 | ||
| Enamine | EN300-1833517-1.0g |
1-(4-fluoro-3-methylphenyl)cyclobutane-1-carboxylic acid |
1314668-69-3 | 1g |
$1029.0 | 2023-06-03 | ||
| Enamine | EN300-1833517-2.5g |
1-(4-fluoro-3-methylphenyl)cyclobutane-1-carboxylic acid |
1314668-69-3 | 2.5g |
$1650.0 | 2023-09-19 | ||
| Enamine | EN300-1833517-5.0g |
1-(4-fluoro-3-methylphenyl)cyclobutane-1-carboxylic acid |
1314668-69-3 | 5g |
$2981.0 | 2023-06-03 | ||
| Enamine | EN300-1833517-10.0g |
1-(4-fluoro-3-methylphenyl)cyclobutane-1-carboxylic acid |
1314668-69-3 | 10g |
$4421.0 | 2023-06-03 | ||
| Enamine | EN300-1833517-1g |
1-(4-fluoro-3-methylphenyl)cyclobutane-1-carboxylic acid |
1314668-69-3 | 1g |
$842.0 | 2023-09-19 | ||
| Enamine | EN300-1833517-5g |
1-(4-fluoro-3-methylphenyl)cyclobutane-1-carboxylic acid |
1314668-69-3 | 5g |
$2443.0 | 2023-09-19 |
1-(4-fluoro-3-methylphenyl)cyclobutane-1-carboxylic acid Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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